(2R,8S)-2,8-diaminononanedioic acid
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Overview
Description
Ubenimex is a microbial metabolite and dipeptide with potential immunomodulatory and antitumor activities. Ubenimex competitively inhibits many aminopeptidases, including B, N and leucine aminopeptidases. Aminopeptidases has been implicated in the process of cell adhesion and invasion of tumor cells. Therefore, inhibiting aminopeptidases may partially attribute to the antitumor effect of ubenimex. This agent also activates T lymphocyte, macrophage and bone marrow stem cell as well as stimulates release of interleukin-1 and -2, thus further enhances its antitumor activity.
Ubenimex (also known as bestatin) is a competitive protease inhibitor. It is an inhibitor of aminopeptidase B, leukotriene A4 hydrolase, aminopeptidase N. It is being studied for use in the treatment of acute myelocytic leukemia.
Scientific Research Applications
High Affinity Agonists of Neuropeptide Y Receptor
- The study by Kuhn et al. (2016) explored a high affinity Y4 receptor agonist derived from a diastereomeric mixture involving (2R,8S)-2,8-diaminononanedioic acid. This compound showed superior binding and functional cellular assays results, highlighting its potential in receptor targeting applications (Kuhn et al., 2016).
Stereoselective Synthesis in Antibacterial Agents
- Bold et al. (1992) discussed the stereoselective synthesis of diaminononanedioic acid derivatives for potential use in antibacterial agents or herbicides, indicating its relevance in the development of selective therapeutic compounds (Bold et al., 1992).
Enantiopure Pyrrolizidinone Amino Acid Synthesis
- Dietrich and Lubell (2003) conducted a study on the synthesis of enantiopure pyrrolizidinone amino acid from aspartate beta-aldehyde, where (2R,8S)-2,8-diaminononanedioic acid derivatives played a crucial role in the development of constrained dipeptide surrogates (Dietrich & Lubell, 2003).
Chemo-Enzymatic Synthesis and Structural Characterization
- Baba et al. (2018) focused on the chemo-enzymatic synthesis and stereochemical characterization of diastereomers of specific acyl glucuronides, using racemic compounds including (2R,8S)-2,8-diaminononanedioic acid. This highlights its utility in detailed structural and stereochemical studies (Baba et al., 2018).
Carbohydrates as Chiral Templates
- Kunz and Pfrengle (1988) utilized carbohydrates as chiral templates in the asymmetric Ugi-synthesis of alpha-amino acids, demonstrating the role of (2R,8S)-2,8-diaminononanedioic acid in the synthesis of N-galactosyl-amino acid amide derivatives (Kunz & Pfrengle, 1988).
properties
CAS RN |
59014-27-6 |
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Product Name |
(2R,8S)-2,8-diaminononanedioic acid |
Molecular Formula |
C16H24N2O4 |
Molecular Weight |
218.25 g/mol |
IUPAC Name |
(2R,8S)-2,8-diaminononanedioic acid |
InChI |
InChI=1S/C9H18N2O4/c10-6(8(12)13)4-2-1-3-5-7(11)9(14)15/h6-7H,1-5,10-11H2,(H,12,13)(H,14,15)/t6-,7+ |
InChI Key |
VGGGPCQERPFHOB-RDBSUJKOSA-N |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@H]([C@@H](CC1=CC=CC=C1)[NH3+])O |
SMILES |
C(CCC(C(=O)O)N)CCC(C(=O)O)N |
Canonical SMILES |
CC(C)CC(C(=O)[O-])NC(=O)C(C(CC1=CC=CC=C1)[NH3+])O |
Other CAS RN |
58970-76-6 |
Pictograms |
Irritant |
synonyms |
Bestatin; Ubenimex; 58970-76-6; (S)-2-((2S,3R)-3-amino-2-hydroxy-4-phenylbutanamido)-4-methylpentanoicacid; Ubenimexum[Latin]; N-[(2S,3R)-3-Amino-2-hydroxy-4-phenylbutyryl]-L-leucine; CHEMBL29292; Bestatin,Ubenimex; EINECS261-529-2; NK421; NK-421; NSC265489; BRN4704312; ([2S,3R]-3-Amino-2-hydroxy-4-phenylbutanoyl)-L-leucine; [(2s,3r)-3-amino-2-hydroxy-4-phenylbutanoyl]-l-leucine; ST50405897; (3-Amino-2-hydroxy-4-phenylbutanoyl)-L-leucine; 3-(R)-Amino-2-(S)-hydroxy-4-phenylbutanoyl-(S)-leucine; (-)-N-((2S,3R)-3-Amino-2-hydroxy-4-phenylbutyryl)-L-leucine; (S-(R*,S*))-N-(3-Amino-2-hydroxy-4-phenylbutyroyl)-L-leucine; L-Leucine,N-(3-amino-2-hydroxy-1-oxo-4-phenylbutyl)-,(S-(R*,S*))-; SMR000059165; Ubenimexum; Ubestatin; 2-(3-AMINO-2-HYDROXY-4-PHENYL-BUTYRYLAMINO)-4-METHYL-PENTANOICACID |
Origin of Product |
United States |
Retrosynthesis Analysis
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